Cas no 62642-79-9 (1-ethenyl-1,2-dihydro-3H-Indazol-3-one)

• Product Name: 1-ethenyl-1,2-dihydro-3H-Indazol-3-one
• CAS No: 62642-79-9
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 436754
• PubChem ID: 5160778
• Update Time: 2025-04-19

1-ethenyl-1,2-dihydro-3H-Indazol-3-one Chemical and Physical Properties

Names and Identifiers

• 1-ethenyl-1,2-dihydro-3H-Indazol-3-one
• 1-ethenyl-2H-indazol-3-one
• 3H-Indazol-3-one, 1-ethenyl-1,2-dihydro-
• DTXSID90409028
• 62642-79-9
• SCHEMBL20917275

• Inchi： 1S/C9H8N2O/c1-2-11-8-6-4-3-5-7(8)9(12)10-11/h2-6H,1H2,(H,10,12)
• InChI Key： HQJLGLQWLFSJPL-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N(C=C)N1

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles